Cas no 425-22-9 (4-Heptanone,1,1,1,2,2,3,3-heptafluoro-)
425-22-9 structure
Product Name:4-Heptanone,1,1,1,2,2,3,3-heptafluoro-
4-Heptanone,1,1,1,2,2,3,3-heptafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Heptanone,1,1,1,2,2,3,3-heptafluoro-
- 1,1,1,2,2,3,3-heptafluoroheptan-4-one
- NSC-42608
- DTXSID10895222
- NS00109318
- UFFMDNJCTCOCIX-UHFFFAOYSA-N
- NSC42608
- SCHEMBL11542324
- 425-22-9
-
- Inchi: 1S/C7H7F7O/c1-2-3-4(15)5(8,9)6(10,11)7(12,13)14/h2-3H2,1H3
- InChI Key: UFFMDNJCTCOCIX-UHFFFAOYSA-N
- SMILES: FC(C(CCC)=O)(C(C(F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 240.03851
- Monoisotopic Mass: 240.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.337
- Boiling Point: 113°Cat760mmHg
- Flash Point: 35.2°C
- Refractive Index: 1.319
- PSA: 17.07
- LogP: 3.18850
4-Heptanone,1,1,1,2,2,3,3-heptafluoro- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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